Cas no 1376437-68-1 (2-(4-bromophenyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)ethene-1-sulfonamide)

• Product Name: 2-(4-bromophenyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)ethene-1-sulfonamide
• CAS No: 1376437-68-1
• MF: C₁₅H₁₇BrN₂O₃S
• MW: 385.276081800461
• CID: 6206008
• PubChem ID: 75533828
• Update Time: 2025-05-24

2-(4-bromophenyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1376437-68-1
• (E)-2-(4-BROMOPHENYL)-N-(3-TERT-BUTYL-1,2-OXAZOL-5-YL)ETHENESULFONAMIDE
• Z1270578823
• EN300-26601840
• 2-(4-bromophenyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)ethene-1-sulfonamide

• Inchi： 1S/C15H17BrN2O3S/c1-15(2,3)13-10-14(21-17-13)18-22(19,20)9-8-11-4-6-12(16)7-5-11/h4-10,18H,1-3H3/b9-8+
• InChI Key： CEQOKLXDGCWNJF-CMDGGOBGSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/S(NC1=CC(C(C)(C)C)=NO1)(=O)=O

Computed Properties

• Exact Mass: 384.01433g/mol
• Monoisotopic Mass: 384.01433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(4-bromophenyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)ethene-1-sulfonamide

2-(4-Bromophenyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)ethene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1376437-68-1, known as 2-(4-bromophenyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)ethene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a sulfonamide group, a 4-bromophenyl substituent, and a 3-tert-butyl-substituted oxazole ring. These elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids and other functional groups. The presence of the sulfonamide group in this compound makes it a promising candidate for exploring its pharmacokinetic properties. Additionally, the 4-bromophenyl moiety introduces electronic and steric effects that can influence the compound's interaction with biological targets. The oxazole ring, particularly when substituted with a bulky group like tert-butyl, adds rigidity to the molecule and may enhance its stability under various conditions.

One of the most exciting developments involving this compound is its potential application in the design of small-molecule inhibitors for protein kinases. Kinase inhibitors are critical in cancer therapy, as they can block the activity of enzymes responsible for cell proliferation and survival. Research has shown that molecules with sulfonamide groups often exhibit strong binding affinities to kinase active sites, making them valuable leads for drug discovery. The tert-butyl-substituted oxazole in this compound may further enhance its binding efficiency by providing additional interaction points through hydrophobic interactions.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The combination of electron-withdrawing groups (such as the sulfonamide) and electron-donating groups (such as the tert-butyl) can create molecules with unique electronic properties. These properties make them suitable candidates for use in organic electronics, where materials with tailored charge transport characteristics are highly sought after.

Recent advancements in synthetic chemistry have also made it possible to synthesize this compound more efficiently. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging catalytic processes and microwave-assisted synthesis have significantly improved both the yield and purity of the product. This has facilitated further research into its properties and applications.

The sulfonamide group in this compound is particularly interesting due to its ability to form hydrogen bonds, which can enhance solubility and bioavailability. This feature is crucial for drug candidates targeting diseases where poor solubility limits therapeutic efficacy. Furthermore, the bromine atom in the 4-bromophenyl group introduces halogen bonding capabilities, which can be exploited to design molecules with enhanced selectivity for specific biological targets.

Another area of active research involving this compound is its use as a building block in supramolecular chemistry. The combination of different functional groups allows for the creation of self-assembled structures with potential applications in nanotechnology. For instance, molecules with multiple interaction points can form stable aggregates or membranes under specific conditions.

In summary, 2-(4-bromophenyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)ethene-1-sulfonamide (CAS No. 1376437-68-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an attractive candidate for both academic research and industrial development. As new insights into its properties continue to emerge, this molecule is poised to play an increasingly important role in advancing our understanding of complex chemical systems.